N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine

• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]-1-phenylmethanamine
• InChI: InChI=1S/C23H23N5O2/c1-2-29-22-15-19(17-24-16-18-9-5-3-6-10-18)13-14-21(22)30-23-25-26-27-28(23)20-11-7-4-8-12-20/h3-15,24H,2,16-17H2,1H3
• InChI Key: WBHVVTCDXSCNGD-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNCC2=CC=CC=C2)OC3=NN=NN3C4=CC=CC=C4

Description

N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine is a novel organic compound that has gained attention in the scientific community due to its potential applications in drug development. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways involved in cancer cell growth and inflammation. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines and reduce inflammation in animal models. Additionally, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine in lab experiments is its high purity and stability. This makes it easier to conduct experiments and obtain reliable results. However, one limitation of this compound is its high cost and limited availability, which may hinder its widespread use in scientific research.

Future Directions

There are several potential future directions for research on N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine. One area of interest is its potential use as an anticancer agent. Further studies are needed to fully understand its mechanism of action and its efficacy against different types of cancer. Additionally, this compound has shown promise as a neuroprotective agent, and further studies are needed to explore its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, this compound has been shown to have anti-inflammatory effects, and further studies are needed to explore its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Synthesis Methods

The synthesis of N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine involves the reaction of 4-(4-(benzyloxy)phenyl)-3-ethoxybenzaldehyde with sodium azide and triphenylphosphine in the presence of palladium on carbon catalyst. The resulting compound is then reduced with hydrogen gas to yield the final product. This method has been optimized for high yield and purity of the compound.

Scientific Research Applications

N-benzyl-1-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]phenyl}methanamine has been studied for its potential applications in drug development. It has been shown to have activity against certain cancer cell lines and has been proposed as a potential anticancer agent. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.